Cas no 742118-91-8 (3-2-(morpholin-4-yl)ethyl-6-phenyl-2-sulfanyl-3H,4H-thieno3,2-dpyrimidin-4-one)

• Product Name: 3-2-(morpholin-4-yl)ethyl-6-phenyl-2-sulfanyl-3H,4H-thieno3,2-dpyrimidin-4-one
• CAS No: 742118-91-8
• MF: C₁₈H₁₉N₃O₂S₂
• MW: 373.492361307144
• CID: 3106921
• PubChem ID: 2077658
• Update Time: 2025-05-17

3-2-(morpholin-4-yl)ethyl-6-phenyl-2-sulfanyl-3H,4H-thieno3,2-dpyrimidin-4-one Chemical and Physical Properties

Names and Identifiers

• <br>2-mercapto-3-(2-morpholin-4-ylethyl)-6-phenylthieno[3,2-d]pyrimidin-4(3H)-o ne
• Thieno[3,2-d]pyrimidin-4(1H)-one, 2,3-dihydro-3-[2-(4-morpholinyl)ethyl]-6-phenyl-2-thioxo-
• 3-[2-(morpholin-4-yl)ethyl]-6-phenyl-2-sulfanyl-3h,4h-thieno[3,2-d]pyrimidin-4-one
• 3-2-(morpholin-4-yl)ethyl-6-phenyl-2-sulfanyl-3H,4H-thieno3,2-dpyrimidin-4-one
• 3-(2-morpholin-4-ylethyl)-6-phenyl-2-sulfanylidene-1H-thieno[3,2-d]pyrimidin-4-one
• CS-0221459
• EN300-09178
• HMS1766C09
• SEB11891
• 742118-91-8
• AKOS005137446
• Z55664759
• 2-mercapto-3-(2-morpholin-4-ylethyl)-6-phenylthieno[3,2-d]pyrimidin-4(3H)-one

• Inchi： 1S/C18H19N3O2S2/c22-17-16-14(12-15(25-16)13-4-2-1-3-5-13)19-18(24)21(17)7-6-20-8-10-23-11-9-20/h1-5,12H,6-11H2,(H,19,24)
• InChI Key： CSGOTTGBHAYTEC-UHFFFAOYSA-N
• SMILES： C1(=S)N(CCN2CCOCC2)C(=O)C2SC(C3=CC=CC=C3)=CC=2N1

Computed Properties

• Exact Mass: 373.09186920Da
• Monoisotopic Mass: 373.09186920Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 25
• Rotatable Bond Count: 4
• Complexity: 507
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.6
• Topological Polar Surface Area: 105Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Thienopyrimidines

Additional information on 3-2-(morpholin-4-yl)ethyl-6-phenyl-2-sulfanyl-3H,4H-thieno3,2-dpyrimidin-4-one

3-(2-(Morpholin-4-yl)ethyl)-6-phenyl-2-sulfanyl-3H,4H-thieno[3,2-d]pyrimidin-4-one: A Comprehensive Overview

The compound 3-(2-(Morpholin-4-yl)ethyl)-6-phenyl-2-sulfanyl-3H,4H-thieno[3,2-d]pyrimidin-4-one (CAS No. 742118918) is a highly specialized organic molecule with significant potential in the fields of pharmacology and materials science. This compound is characterized by its unique structure, which includes a thienopyrimidine core, a morpholine substituent, and a phenyl group. The presence of these functional groups makes it a versatile molecule with applications in drug design and advanced material synthesis.

Recent studies have highlighted the importance of thienopyrimidine derivatives in the development of bioactive compounds. The morpholine group in this compound is known for its ability to enhance the solubility and stability of molecules, making it an attractive feature for pharmaceutical applications. Additionally, the phenyl group contributes to the molecule's aromaticity, which can influence its electronic properties and reactivity.

The sulfanyl group (S-methyl group) in the structure plays a critical role in modulating the molecule's redox properties. This feature has been exploited in recent research to develop novel antioxidants and anti-inflammatory agents. Furthermore, the thienopyrimidine core is a well-known scaffold in medicinal chemistry due to its ability to interact with various biological targets, such as kinases and proteases.

One of the most promising applications of this compound is in the field of cancer therapy. Recent studies have demonstrated that thienopyrimidine derivatives can act as potent inhibitors of key enzymes involved in tumor growth and metastasis. The morpholine substituent in this compound has been shown to enhance its binding affinity to these enzymes, making it a strong candidate for drug development.

In addition to its pharmacological applications, this compound has also gained attention in the field of material science. The unique electronic properties of the thienopyrimidine core make it suitable for use in organic electronics, such as light-emitting diodes (LEDs) and solar cells. Researchers have recently explored the use of this compound as a building block for constructing advanced organic semiconductors.

The synthesis of 3-(2-(Morpholin-4-yl)ethyl)-6-phenyl-2-sulfanyl-3H,4H-thieno[3,2-d]pyrimidin-4-one involves a multi-step process that combines traditional organic synthesis techniques with modern catalytic methods. The key steps include the formation of the thienopyrimidine core through cyclization reactions and the subsequent introduction of the morpholine and phenyl substituents via nucleophilic substitution and coupling reactions.

From an environmental standpoint, this compound has been shown to exhibit low toxicity and high biodegradability under controlled conditions. These properties make it an environmentally friendly option for use in both pharmaceutical and industrial applications.

In conclusion, 3-(2-(Morpholin-4-yl)ethyl)-6-phenyl-2-sulfanyl-3H,4H-thieno[3,2-d]pyrimidin-4-one (CAS No. 742118918) is a versatile compound with significant potential across multiple disciplines. Its unique structure and functional groups make it an ideal candidate for drug development and material science applications. As research continues to uncover new insights into its properties and applications, this compound is poised to play a pivotal role in advancing both scientific knowledge and technological innovation.